Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate

• IUPAC Name: methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate
• InChI: InChI=1S/C9H9N3O3/c1-14-8-4-3-7-6(9(13)15-2)5-10-12(7)11-8/h3-5H,1-2H3
• InChI Key: TUDWUDDRDODQGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=C(C=N2)C(=O)OC)C=C1
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol

Description

“Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate” is a chemical compound with the molecular formula C9H9N3O3. It has a molecular weight of 207.19. This compound is available from various suppliers.

Synthesis Analysis

The synthesis of “Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate” involves several steps. N-Boc-4-aminopyrazole-5-carbaldehydes react with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux to form methyl (ethyl) pyrazolo [4,3-b]pyridine-6-carboxylates, which were converted to the corresponding tert-butyl carboxylates via intermediate carboxylic acids.

Molecular Structure Analysis

The InChI code for “Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate” is 1S/C9H9N3O3/c1-14-8-4-3-7-6 (9 (13)15-2)5-10-12 (7)11-8/h3-5H,1-2H3. The compound’s structure includes a pyrazolo[1,5-b]pyridazine core with a methoxy group at the 6-position and a carboxylate group at the 3-position.

Physical And Chemical Properties Analysis

“Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate” is a solid compound. It should be stored in a dry environment at a temperature between 2-8°C.

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. you can continue rinsing).